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Compound of Interest

Compound Name: 2,3-Dibromopyridine

Cat. No.: B049186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

2,3-Dibromopyridine, a key intermediate in pharmaceutical and agrochemical synthesis. This

document outlines its physical appearance and melting point, supported by detailed

experimental protocols for their determination. Furthermore, logical workflows for compound

characterization and synthesis are visualized to aid in research and development.

Core Physicochemical Data
Quantitative data for 2,3-Dibromopyridine is summarized in the table below for quick

reference.

Property Value Reference

Molecular Formula C₅H₃Br₂N [1]

Molecular Weight 236.89 g/mol [1]

CAS Number 13534-89-9 [1]

Melting Point 56-60 °C [1]

Appearance
White to light yellow crystalline

powder
[2]
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Experimental Protocols
Detailed methodologies for determining the physical properties of 2,3-Dibromopyridine are

crucial for ensuring data accuracy and reproducibility.

Determination of Physical Appearance
The physical appearance of a chemical compound is determined through visual inspection

under standard laboratory conditions.

Protocol:

Sample Preparation: A small, representative sample of the substance is placed on a clean,

dry watch glass or in a clear glass vial.

Observation: The sample is observed against a white background under adequate lighting.

Description: The following characteristics are recorded:

Physical State: Solid, liquid, or gas at ambient temperature and pressure. For 2,3-
Dibromopyridine, this is a solid.

Form/Texture: Crystalline, powder, granular, etc. 2,3-Dibromopyridine is typically a

crystalline powder.[2]

Color: The color of the substance is noted. 2,3-Dibromopyridine appears as a white to

light yellow powder.[2]

This qualitative assessment is a fundamental first step in the characterization of any chemical

substance.[3]

Melting Point Determination by Capillary Method
The melting point of a crystalline solid is a critical indicator of its purity.[4] The capillary method

is a widely used and reliable technique for this measurement.[5]

Protocol:
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Sample Preparation: A small amount of the dry, finely powdered 2,3-Dibromopyridine is

placed on a clean, dry surface. The open end of a capillary tube is pressed into the powder

to collect a small sample.[6] The tube is then inverted and tapped gently to pack the solid

into the closed end, aiming for a sample height of 2-3 mm.[7]

Apparatus Setup: The packed capillary tube is placed into a melting point apparatus, such as

a Mel-Temp or a Thiele tube filled with a suitable heating oil.[4] The apparatus should be

equipped with a calibrated thermometer or a digital temperature sensor.

Heating and Observation:

The sample is heated rapidly to a temperature approximately 15-20 °C below the expected

melting point.

The heating rate is then reduced to a slow and steady 1-2 °C per minute to ensure thermal

equilibrium between the sample and the thermometer.[4]

The sample is observed continuously through the magnifying eyepiece of the apparatus.

Data Recording: Two temperatures are recorded to define the melting range:

T₁: The temperature at which the first droplet of liquid is observed.[7]

T₂: The temperature at which the last solid crystal melts completely.[7]

A sharp melting range (typically 0.5-2 °C) is indicative of a pure compound.[4] Impurities

tend to depress and broaden the melting range.[6]

Logical and Experimental Workflows
Visualizing experimental and logical processes can significantly enhance understanding and

implementation in a laboratory setting.
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Caption: A logical workflow for the physical characterization of a chemical compound.
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2,3-Dibromopyridine is a valuable building block in organic synthesis. For instance, it is

utilized in the synthesis of various pharmaceutical agents.[2] The following diagram illustrates a

generalized synthetic pathway where 2,3-Dibromopyridine could be a starting material.
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Caption: A generalized synthetic workflow involving 2,3-Dibromopyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2,3-
Dibromopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049186#2-3-dibromopyridine-melting-point-and-
appearance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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